1,1'-(9H-Carbazole-3,6-diyl)bis[4-(piperidin-1-yl)butan-1-one]

• CAS No.: 56414-53-0
• Molecular Formula: C30H39N3O2
• Molecular Weight: 473.6 g/mol
• IUPAC Name: 4-piperidin-1-yl-1-[6-(4-piperidin-1-ylbutanoyl)-9H-carbazol-3-yl]butan-1-one
• InChI: InChI=1S/C30H39N3O2/c34-29(9-7-19-32-15-3-1-4-16-32)23-11-13-27-25(21-23)26-22-24(12-14-28(26)31-27)30(35)10-8-20-33-17-5-2-6-18-33/h11-14,21-22,31H,1-10,15-20H2
• InChI Key: JHWHPVUHGJHSER-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCC(=O)C2=CC3=C(C=C2)NC4=C3C=C(C=C4)C(=O)CCCN5CCCCC5

Description

1,1'-(9H-Carbazole-3,6-diyl)bis[4-(piperidin-1-yl)butan-1-one] is a useful research compound. Its molecular formula is C30H39N3O2 and its molecular weight is 473.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 15.0 g (0.04 mole) of 3,6-bis(4-chlorobutyryl)carbazole, 85.0 g (1.0 mole) of piperidine and 2.0 g of potassium iodide in 15 ml of tetrahydrofuran was heated at 110°C in a reaction bomb for 24 hours with stirring. Upon cooling the reaction mixture was filtered and diluted with 700 ml of ice water. The resulting solid was washed with water, dried over magnesium sulfate and recrystallized from chloroformpetroleum ether (75°-90°C) and then from acetone to give the desired product. M.P. 171°-173°C, λmaxEtOH 259, E1cm1% 894.